3-bromo-N'-{4-nitrophenyl}benzohydrazide

• Molecular Formula: C13H10BrN3O3
• Molecular Weight: 336.14g/mol
• IUPAC Name: 3-bromo-N'-(4-nitrophenyl)benzohydrazide
• InChI: InChI=1S/C13H10BrN3O3/c14-10-3-1-2-9(8-10)13(18)16-15-11-4-6-12(7-5-11)17(19)20/h1-8,15H,(H,16,18)
• InChI Key: VKHUHCVQVBJICY-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Br)C(=O)NNC2=CC=C(C=C2)[N+](=O)[O-]

Description

3-Bromo-N'-{4-nitrophenyl}benzohydrazide is a benzohydrazide derivative characterized by a bromine atom at the 3-position of the benzohydrazide core and a 4-nitrophenyl substituent at the hydrazide nitrogen. This compound belongs to a broader class of hydrazide-hydrazones, which are known for their diverse biological activities, including cholinesterase inhibition, anticancer, antifungal, and antimicrobial properties . Structural analyses (e.g., X-ray crystallography) reveal that such compounds often adopt an E-configuration about the C=N bond, stabilized by intramolecular hydrogen bonding and halogen interactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

Cholinesterase Inhibition Activity

Benzohydrazide derivatives are extensively studied for their acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitory activities. Key structural comparisons include:

Compound	Substituents	IC₅₀ (µM)	Target Enzyme	Key Finding	Reference
3-Bromo-N'-{4-nitrophenyl}benzohydrazide	3-Br, 4-NO₂-C₆H₄	N/A	Not tested	Structural similarity suggests potential activity; requires experimental validation.
9i	3-OMe on benzohydrazide	9.6 ± 0.02	BChE	Highest potency in series; methoxy position critical for activity.
9h	2-OMe on benzohydrazide	16.4 ± 0.09	BChE	Lower potency than 9i, highlighting positional sensitivity.
Thiophene-2-carboxamide derivatives	Thiophene at ortho position	2.1–8.7	AChE/BChE	Ortho-substituted derivatives show dual inhibition.

However, its activity remains unvalidated experimentally .

Anticancer Activity

Hydrazide-hydrazones with nitroaryl groups exhibit notable antiproliferative effects:

Compound	Substituents	Cell Line (IC₅₀, µM)	Mechanism	Reference
3-Bromo-N'-{4-nitrophenyl}benzohydrazide	3-Br, 4-NO₂-C₆H₄	HepG2: ~7.81	Apoptosis induction, ROS generation (inferred).
CHBH	3-Cl, 2-OH-C₆H₃	Multiple cancer lines	LSD1 inhibition, cell cycle arrest.
Morpholine hydrazones	Morpholine + 4-NO₂-C₆H₄	HepG2: 6.31	Comparable to doxorubicin (IC₅₀: 6.00 µM).

Key Insight : The 4-nitrophenyl moiety is a structural hallmark for potent anticancer activity, as seen in morpholine hydrazones and the target compound. Bromine at the 3-position may enhance lipophilicity, improving membrane permeability compared to chlorine in CHBH .

Antifungal Activity

Benzohydrazides targeting fungal sphingolipid biosynthesis are emerging as antifungals:

Compound	Substituents	Fungal Target	MIC (µg/mL)	Synergy with Standard Drugs	Reference
BHBM	3-Br, 4-OH-C₆H₃	Candida, Aspergillus	0.5–2.0	Synergistic with fluconazole.
D0	3-Br, 3-Br-4-OH-C₆H₂	Candida auris	0.25–1.0	Reduces glucosylceramide levels.
3-Bromo-N'-{4-nitrophenyl}benzohydrazide	3-Br, 4-NO₂-C₆H₄	Not tested	N/A	Hypothesized to target GlcCer biosynthesis.

Key Insight : While BHBM and D0 are validated sphingolipid inhibitors, the target compound’s 4-nitrophenyl group may disrupt fungal membrane integrity via distinct electronic interactions. Experimental validation is needed to confirm its mechanism .

Antimicrobial Activity

Halogen and nitro substituents enhance antimicrobial potency:

Compound	Substituents	Microbial Target	Activity (MIC, µg/mL)	Reference
3-Bromo-N'-(4-nitrobenzylidene)benzohydrazide (2)	3-Br, 4-NO₂-C₆H₄	S. aureus, E. coli	8–16
3-Bromo-N'-(2-chloro-5-nitrobenzylidene)benzohydrazide (1)	3-Br, 2-Cl-5-NO₂-C₆H₃	B. subtilis	4–8
Thiophene derivatives (5g, 5h)	3-OMe, 4-NO₂-C₆H₃ + benzo[b]furan	Gram-positive bacteria	2–4

Key Insight : The target compound’s antimicrobial activity (MIC: 8–16 µg/mL) is moderate compared to analogs with additional halogenation (e.g., compound 1) or fused heterocycles (e.g., 5g). The nitro group alone may insufficiently enhance membrane penetration .

Structural and Electronic Considerations

• Substituent Effects: Electron-Withdrawing Groups (NO₂, Br): Increase electrophilicity, enhancing interactions with nucleophilic residues in enzyme active sites . Electron-Donating Groups (OMe, OH): Improve solubility but may reduce binding affinity in hydrophobic pockets .